Cas no 863562-53-2 (2-(5-bromo-2-methoxyphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(5-bromo-2-methoxyphenyl)-2-hydroxyacetic acid
• CAS No: 863562-53-2
• MF: C₉H₉BrO₄
• MW: 261.069362401962
• CID: 4942868
• PubChem ID: 61237065
• Update Time: 2025-11-06

2-(5-bromo-2-methoxyphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methoxymandelic acid
• 2-(5-bromo-2-methoxyphenyl)-2-hydroxyacetic acid

• Inchi： 1S/C9H9BrO4/c1-14-7-3-2-5(10)4-6(7)8(11)9(12)13/h2-4,8,11H,1H3,(H,12,13)
• InChI Key： POORACPHOZSRDR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C(=O)O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8

Additional information on 2-(5-bromo-2-methoxyphenyl)-2-hydroxyacetic acid

Comprehensive Overview of 2-(5-Bromo-2-methoxyphenyl)-2-hydroxyacetic Acid (CAS No. 863562-53-2)

2-(5-Bromo-2-methoxyphenyl)-2-hydroxyacetic acid (CAS No. 863562-53-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, is a derivative of hydroxyacetic acid with a brominated methoxyphenyl substituent. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The compound's molecular formula is C₉H₉BrO₄, and it exhibits a molecular weight of approximately 261.07 g/mol. The presence of both a hydroxy and a carboxylic acid functional group allows for versatile reactivity, enabling its use in various chemical transformations. Researchers are particularly interested in its potential applications in medicinal chemistry, where it serves as a building block for designing novel therapeutics targeting inflammation, metabolic disorders, and other health conditions.

In recent years, the demand for 2-(5-bromo-2-methoxyphenyl)-2-hydroxyacetic acid has increased due to its role in the development of small-molecule inhibitors and enzyme modulators. Its bromine substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in modern organic synthesis. This adaptability aligns with the growing trend of precision medicine and targeted drug delivery, topics that dominate current scientific discourse.

From a synthetic perspective, the compound is typically prepared through the oxidation of corresponding aldehydes or ketones, followed by purification via recrystallization or chromatography. Its solubility in polar organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO) makes it convenient for laboratory use. However, stability under various pH conditions and temperature ranges is a critical consideration for researchers, as these factors influence its applicability in bioconjugation and prodrug design.

Environmental and safety aspects of 2-(5-bromo-2-methoxyphenyl)-2-hydroxyacetic acid are also under scrutiny, reflecting broader societal concerns about green chemistry and sustainable practices. While the compound is not classified as hazardous under standard regulations, proper handling protocols are recommended to minimize exposure. This aligns with the increasing emphasis on laboratory safety and waste reduction in academic and industrial settings.

In summary, 2-(5-bromo-2-methoxyphenyl)-2-hydroxyacetic acid (CAS No. 863562-53-2) represents a versatile and valuable tool in contemporary chemical research. Its structural features and reactivity profile make it indispensable for advancing drug discovery, material science, and other cutting-edge fields. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research endeavors.